Cas no 31838-29-6 (Cyclobutanecarboxylicacid, 2-(chloroformyl)-, cis- (8CI))

• Product Name: Cyclobutanecarboxylicacid, 2-(chloroformyl)-, cis- (8CI)
• CAS No: 31838-29-6
• MF: C₆H₇ClO₃
• MW: 162.570981264114
• CID: 300089
• PubChem ID: 45081390
• Update Time: 2025-04-19

Cyclobutanecarboxylicacid, 2-(chloroformyl)-, cis- (8CI) Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylicacid, 2-(chloroformyl)-, cis- (8CI)
• (1R,2S)-2-carbonochloridoylcyclobutane-1-carboxylic acid
• (1R,2S)-2-(Chlorocarbonyl)cyclobutane-1-carboxylic acid
• DTXSID20664567
• 31838-29-6

• Inchi： 1S/C6H7ClO3/c7-5(8)3-1-2-4(3)6(9)10/h3-4H,1-2H2,(H,9,10)/t3-,4+/m0/s1
• InChI Key： ZYDTUTRMHOVKRQ-IUYQGCFVSA-N
• SMILES： ClC([C@H]1CC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 162.00841
• Monoisotopic Mass: 162.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37